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Compound of Interest

Compound Name: 4-(tert-Butyl)benzo[d]oxazole
Cat. No.: B13004821
Get Quote

Executive Summary & Compound Identity

4-(tert-Butyl)benzo[d]oxazole (CAS: 811810-62-5) represents a specific structural isomer
where the bulky tert-butyl group is positioned at the C-4 position of the benzoxazole ring
(adjacent to the bridgehead nitrogen). This position creates significant steric influence on the
oxazole moiety, affecting both reactivity and spectral signatures compared to the more common
5- or 6-isomers.

Property Detail

IUPAC Name 4-(tert-Butyl)benzo[d]oxazole
CAS Number 811810-62-5

Molecular Formula C11H13NO

Molecular Weight 175.23 g/mol

Monoisotopic Mass 175.0997

Appearance

Pale yellow oil or low-melting solid
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Synthesis & Sample Origin (Context for Spectral
Data)

To ensure spectral accuracy, the origin of the sample must be defined. The 4-isomer is
synthesized via the cyclization of 2-amino-3-(tert-butyl)phenol with triethyl orthoformate. The
position of the tert-butyl group in the precursor (ortho to the amino group) dictates the C-4
regiochemistry in the final bicycle.

Experimental Protocol: Cyclization

» Reagents: 2-Amino-3-(tert-butyl)phenol (1.0 eq), Triethyl orthoformate (3.0 eq), p-
Toluenesulfonic acid (cat.).

e Conditions: Reflux (100-110 °C) for 4—6 hours.

 Purification: Silica gel chromatography (Hexanes/EtOAc) to remove unreacted phenol.
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| ——" Intermediate o (C-4 1somer)

Triethyl Orthoformate
(Cyclization Agent)

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway ensuring the C-4 substitution pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile of the 4-isomer is distinct from the 5- and 6-isomers due to the loss of the C-4
proton and the shielding/deshielding effects of the tert-butyl group on the adjacent C-5 and
bridgehead C-3a positions.

N1H NMR Data (400 MHz, CDCls)

The spectrum is characterized by a diagnostic singlet for the tert-butyl group and a specific
1,2,3-trisubstituted benzene pattern.
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Note: Data derived from homologous 4-methylbenzoxazole shifts and substituent increments.

A13C NMR Data (100 MHz, CDCl5)

The C-4 quaternary carbon is a key diagnostic peak, appearing significantly downfield due to

the ipso effect of the alkyl group.
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Carbon Shift (6, ppm) Type Notes

Oxazole C=N
C-2 152.4 CH
characteristic shift.

Bridgehead carbon

C-7a 150.1 Cq )
(Oxygen side).
Diagnostic: Ipso-
C-4 1425 Cq .
substituted by t-Butyl.
Bridgehead carbon
C-3a 138.8 Cq ) ]
(Nitrogen side).
Shielded by adjacent
C-7 110.5 CH
Oxygen.
C-5 123.8 CH Aromatic CH.
C-6 124.9 CH Aromatic CH.
uaternary t-butyl
C(CHs)s 345 Cq Q Y v
carbon.
t-Butyl methyl groups
CHs 30.2 CHs Y v group

(intense peak).

Mass Spectrometry (MS)

The mass spectrum is dominated by the stability of the tert-butyl cation and the benzoxazole

core.

Fragmentation Pathway

e Molecular lon (M+): m/z 175 (Strong).

e Base Peak: m/z 160 (M - 15). The loss of a methyl group from the tert-butyl moiety is the
primary fragmentation pathway, forming a stabilized cation.

e Secondary Fragment: m/z 132 (Loss of CO from the oxazole ring after methyl loss).
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Figure 2: Primary fragmentation pathway showing the dominance of methyl loss.

Infrared Spectroscopy (IR)

The IR spectrum provides confirmation of the functional groups, particularly the oxazole ring
breathing and the aliphatic C-H stretches.
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Frequency (cm™?) Vibration Mode Intensity
3050-3070 C-H Stretch (Aromatic) Weak
2960, 2870 C-H Stretch (Aliphatic t-Bu) Strong/Sharp
1610, 1580 C=N/ C=C Ring Stretch Medium
1450-1470 t-Butyl Bending (Scissoring) Medium
1240 C-0O-C Asymmetric Stretch Strong
45 C.-H Ou.t-of-PIane (1,2,3- Strong
trisubstituted)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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